cyclo(Δ-Ala-L-Val)
cyclo(Δ-Ala-L-Val)
Cyclo(Δ-Ala-L-Val) is a diketopiperazine formed by the fusion of Δ-alanine and valine, reported as a secondary metabolite of fungi and bacteria. In Pseudomonas aeruginosa, cyclo(Δ-Ala-L-Val) is capable of activating N-acylhomoserine lactones (AHLs). Cyclo(Δ-Ala-L-Val) is also capable of activating or antagonizing other LuxR-based quorum-sensing systems.
Brand Name:
Vulcanchem
CAS No.:
25516-00-1
VCID:
VC0022369
InChI:
InChI=1S/C8H12N2O2/c1-4(2)6-8(12)9-5(3)7(11)10-6/h4,6H,3H2,1-2H3,(H,9,12)(H,10,11)/t6-/m0/s1
SMILES:
CC(C)C1C(=O)NC(=C)C(=O)N1
Molecular Formula:
C8H12N2O2
Molecular Weight:
168.19 g/mol
cyclo(Δ-Ala-L-Val)
CAS No.: 25516-00-1
Reference Standards
VCID: VC0022369
Molecular Formula: C8H12N2O2
Molecular Weight: 168.19 g/mol
CAS No. | 25516-00-1 |
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Product Name | cyclo(Δ-Ala-L-Val) |
Molecular Formula | C8H12N2O2 |
Molecular Weight | 168.19 g/mol |
IUPAC Name | (6S)-3-methylidene-6-propan-2-ylpiperazine-2,5-dione |
Standard InChI | InChI=1S/C8H12N2O2/c1-4(2)6-8(12)9-5(3)7(11)10-6/h4,6H,3H2,1-2H3,(H,9,12)(H,10,11)/t6-/m0/s1 |
Standard InChIKey | NFYRGJUKSGFWQF-LURJTMIESA-N |
Isomeric SMILES | CC(C)[C@H]1C(=O)NC(=C)C(=O)N1 |
SMILES | CC(C)C1C(=O)NC(=C)C(=O)N1 |
Canonical SMILES | CC(C)C1C(=O)NC(=C)C(=O)N1 |
Description | Cyclo(Δ-Ala-L-Val) is a diketopiperazine formed by the fusion of Δ-alanine and valine, reported as a secondary metabolite of fungi and bacteria. In Pseudomonas aeruginosa, cyclo(Δ-Ala-L-Val) is capable of activating N-acylhomoserine lactones (AHLs). Cyclo(Δ-Ala-L-Val) is also capable of activating or antagonizing other LuxR-based quorum-sensing systems. |
Reference | Quorum-sensing cross talk: isolation and chemical characterization of cyclic dipeptides from Pseudomonas aeruginosa and other Gram-negative bacteria. Holden M.T.G. et al. Mol. Microbiol. 1999, 33, 1254. |
PubChem Compound | 443439 |
Last Modified | Nov 11 2021 |
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